Cas no 64476-04-6 ([1,3]Dithiolo[4,5-d]-1,3-dithiole(9CI))
64476-04-6 structure
Product Name:[1,3]Dithiolo[4,5-d]-1,3-dithiole(9CI)
CAS No:64476-04-6
MF:C4H4S4
MW:180.334555625916
CID:511664
PubChem ID:20309172
Update Time:2025-04-19
[1,3]Dithiolo[4,5-d]-1,3-dithiole(9CI) Chemical and Physical Properties
Names and Identifiers
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- [1,3]Dithiolo[4,5-d]-1,3-dithiole(9CI)
- Thiapen
- [1,3]dithiolo[4,5-d][1,3]dithiole
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- Inchi: 1S/C4H4S4/c1-5-3-4(6-1)8-2-7-3/h1-2H2
- InChI Key: DNTPBBLMKKBYST-UHFFFAOYSA-N
- SMILES: S1CSC2=C1SCS2
Computed Properties
- Exact Mass: 179.91972
- Monoisotopic Mass: 179.91958482g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 0
[1,3]Dithiolo[4,5-d]-1,3-dithiole(9CI) Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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